GSK-3008348-N1-Methyl
Overview
Description
GSK-3008348-N1-Methyl is a novel quaternized GSK-3008348 derivative, acting as a highly selective αvβ6 Integrin Inhibitor.
Scientific Research Applications
DNA Methylation and Stem Cell Research
GSK-3484862, a DNMT1 inhibitor, demonstrates its potential in stem cell research, particularly in murine embryonic stem cells (mESCs). It effectively mediates global demethylation with minimal cytotoxicity, a significant advancement over traditional demethylating agents like 5-azacytidine and decitabine. This breakthrough opens new avenues in genetic regulation studies and potential applications in regenerative medicine (Portilho et al., 2021).
Neurodegenerative Diseases and Synaptic Plasticity
GSK-3, a key enzyme inhibited by GSK-3008348-N1-Methyl, is heavily implicated in Alzheimer's disease and synaptic plasticity. Studies have shown that inhibiting GSK-3 can reduce the psychotomimetic effects of ketamine, providing potential therapeutic pathways for schizophrenia and other neurodegenerative diseases (Chan et al., 2012).
Cancer Research and Gene Expression
In the context of cancer, GSK-3 inhibitors like GSK-3008348-N1-Methyl have shown promise. Studies indicate that inhibiting GSK-3 can affect the expression of critical genes in glioblastoma, potentially disrupting tumor growth and proliferation (Zhang et al., 2017).
Diabetes and Metabolic Disorders
Research indicates that GSK-3 inhibitors may have applications in metabolic disorders like diabetes. For instance, inhibiting GSK-3β protects dopaminergic neurons, suggesting therapeutic potential for Parkinson's disease, where neuronal apoptosis is a key pathological feature (Wang et al., 2007).
Epigenetic Regulation and Developmental Biology
GSK-3's role in DNA methylation, particularly through its inhibitor GSK-J4, has been explored in the context of developmental biology and epigenetic regulation. This has implications for understanding and potentially treating developmental disorders (Backe et al., 2019).
properties
Molecular Formula |
C30H39N5O2 |
|---|---|
Molecular Weight |
501.675 |
IUPAC Name |
(S)-3-(3-(3,5-Dimethyl-1H-pyrazol-1-yl)phenyl)-4-((1R,3S)-1-methyl-3-(2-(5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl)ethyl)pyrrolidin-1-ium-1-yl)butanoate |
InChI |
InChI=1S/C30H39N5O2/c1-21-16-22(2)34(33-21)28-8-4-6-25(17-28)26(18-29(36)37)20-35(3)15-13-23(19-35)9-11-27-12-10-24-7-5-14-31-30(24)32-27/h4,6,8,10,12,16-17,23,26H,5,7,9,11,13-15,18-20H2,1-3H3,(H-,31,32,36,37)/t23-,26+,35+/m0/s1 |
InChI Key |
BXOSGYRJKCYDLH-YSEWQRRISA-N |
SMILES |
O=C([O-])C[C@@H](C1=CC=CC(N2N=C(C)C=C2C)=C1)C[N@@+]3(C)C[C@@H](CCC4=NC5=C(CCCN5)C=C4)CC3 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
GSK-3008348-N1-Methyl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
